Cas no 922133-76-4 (3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922133-76-4
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6137113
• PubChem ID: 20933630
• Update Time: 2025-06-13

3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 3,4-dimethyl-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
• 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 3,4-dimethyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• 922133-76-4
• F2278-0233
• AKOS001972567

• Inchi： 1S/C17H18N2O3S/c1-11-3-6-15(9-12(11)2)23(21,22)19-14-5-7-16-13(10-14)4-8-17(20)18-16/h3,5-7,9-10,19H,4,8H2,1-2H3,(H,18,20)
• InChI Key： QMOLLZXWUFTSRI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• pka: 8.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922133-76-4)

3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922133-76-4) is a specialized sulfonamide derivative with a unique molecular structure that combines a tetrahydroquinoline core with a dimethylbenzene sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways for various diseases.

The tetrahydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactive molecules targeting central nervous system (CNS) disorders, anti-inflammatory agents, and anticancer compounds. The addition of the sulfonamide group enhances the molecule's ability to interact with biological targets, making it a promising candidate for further study. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such hybrid structures in accelerating lead optimization.

One of the most searched questions related to this compound is: "What are the potential applications of 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide in drug development?" Current research suggests its relevance in kinase inhibition, enzyme modulation, and receptor binding. Its lipophilic properties and hydrogen-bonding capacity make it a versatile building block for designing small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 922133-76-4 involves multi-step organic reactions, including sulfonylation and cyclization techniques. Advanced methods like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the growing demand for green chemistry and sustainable synthesis practices, which are hot topics in the scientific community.

Another frequently asked question is: "How does the structural modification of 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide affect its biological activity?" Studies indicate that subtle changes in the dimethylbenzene or tetrahydroquinoline regions can significantly alter its binding affinity and selectivity. This flexibility makes it a valuable tool for structure-based drug design (SBDD) and fragment-based screening.

In the context of personalized medicine and targeted therapy, CAS No. 922133-76-4 represents a compelling case study. Its potential to interact with protein targets involved in cell signaling and metabolic regulation has sparked interest in precision oncology and neurodegenerative disease research. As the pharmaceutical industry shifts toward high-throughput screening and machine learning-aided discovery, compounds like this are likely to play a pivotal role.

To summarize, 3,4-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922133-76-4) is a multifaceted compound with broad implications in modern drug development. Its unique architecture and pharmacological potential make it a subject of ongoing investigation, particularly in areas like chemoinformatics and biomolecular engineering. As research progresses, this molecule may emerge as a key player in addressing unmet medical needs.